Cas no 1356691-74-1 (2,6-dichloro-5-fluoro-N-(thian-4-yl)pyridine-3-carboxamide)

• Product Name: 2,6-dichloro-5-fluoro-N-(thian-4-yl)pyridine-3-carboxamide
• CAS No: 1356691-74-1
• MF: C₁₁H₁₁Cl₂FN₂OS
• MW: 309.187242746353
• CID: 6239494
• PubChem ID: 56801293
• Update Time: 2025-05-28

2,6-dichloro-5-fluoro-N-(thian-4-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033054210
• EN300-26596267
• Z1118736962
• 2,6-dichloro-5-fluoro-N-(thian-4-yl)pyridine-3-carboxamide
• 1356691-74-1

• Inchi： 1S/C11H11Cl2FN2OS/c12-9-7(5-8(14)10(13)16-9)11(17)15-6-1-3-18-4-2-6/h5-6H,1-4H2,(H,15,17)
• InChI Key： FTVSOHRIXDOUOU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C(NC1CCSCC1)=O

Computed Properties

• Exact Mass: 307.9953177g/mol
• Monoisotopic Mass: 307.9953177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2,6-dichloro-5-fluoro-N-(thian-4-yl)pyridine-3-carboxamide

Comprehensive Overview of 2,6-Dichloro-5-fluoro-N-(thian-4-yl)pyridine-3-carboxamide (CAS No. 1356691-74-1)

The compound 2,6-dichloro-5-fluoro-N-(thian-4-yl)pyridine-3-carboxamide (CAS No. 1356691-74-1) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with dichloro and fluoro groups, as well as a thian-4-yl carboxamide moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection.

One of the most searched questions related to CAS No. 1356691-74-1 is its role in medicinal chemistry. The pyridine-3-carboxamide scaffold is known for its ability to interact with biological targets, such as enzymes and receptors, making it a valuable building block for designing kinase inhibitors or antimicrobial agents. Recent studies highlight its relevance in addressing antibiotic resistance, a pressing global health concern. The fluoro and dichloro substitutions further enhance its binding affinity and metabolic stability, which are critical for optimizing drug candidates.

In the agrochemical sector, 2,6-dichloro-5-fluoro-N-(thian-4-yl)pyridine-3-carboxamide is explored for its potential as a pesticide intermediate. With growing demand for sustainable farming solutions, this compound's structural features align with the development of next-generation crop protection agents. Its halogenated pyridine core is particularly effective in targeting pest-specific pathways while minimizing environmental impact, a topic frequently discussed in green chemistry forums.

The synthesis and characterization of CAS No. 1356691-74-1 often involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and consistency, which are essential for regulatory compliance and industrial-scale production. Researchers also investigate its structure-activity relationship (SAR) to refine its applications, a subject of high interest in academic publications and patent filings.

Another trending topic tied to this compound is its supply chain and manufacturing scalability. As global pharmaceutical and agrochemical industries expand, reliable access to high-quality intermediates like 2,6-dichloro-5-fluoro-N-(thian-4-yl)pyridine-3-carboxamide becomes crucial. Suppliers and contract manufacturers emphasize GMP compliance and cost-effective synthesis routes to meet market demands, addressing frequent queries from procurement specialists.

In summary, 2,6-dichloro-5-fluoro-N-(thian-4-yl)pyridine-3-carboxamide (CAS No. 1356691-74-1) stands at the intersection of innovation and practicality. Its multifaceted applications in drug development and agrochemical research, combined with its alignment with contemporary scientific trends, make it a compound of enduring relevance. Ongoing studies and industrial collaborations continue to unlock its full potential, ensuring its place in the future of specialty chemicals.